Cas no 22791-80-6 (4,4-dimethyloxan-2-one)

• Product Name: 4,4-dimethyloxan-2-one
• CAS No: 22791-80-6
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• MDL: MFCD01693964
• CID: 263508
• PubChem ID: 211260
• Update Time: 2025-10-30

4,4-dimethyloxan-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one,tetrahydro-4,4-dimethyl-
• 4,4-dimethyloxan-2-one
• EN300-203856
• A903583
• 3,3-dimethyl valerolactone
• 3,3-dimethyl-delta-valerolactone
• BRN 0109176
• DTXSID40177341
• Tetrahydro-4,4-dimethyl-2H-pyran-2-one
• ZB0668
• 2H-Pyran-2-one, tetrahydro-4,4-dimethyl-
• beta,beta-Dimethylvalerolacton [German]
• 22791-80-6
• SCHEMBL438928
• beta,beta-Dimethylvalerolacton
• QBEOGDDXOQMTPC-UHFFFAOYSA-N
• 4,4-dimethyltetrahydro-2H-pyran-2-one
• 4,4-dimethyl-tetrahydro-pyran-2-one

• MDL： MFCD01693964
• Inchi： 1S/C7H12O2/c1-7(2)3-4-9-6(8)5-7/h3-5H2,1-2H3
• InChI Key： QBEOGDDXOQMTPC-UHFFFAOYSA-N
• SMILES： O1C(CC(C)(C)CC1)=O

Computed Properties

• Exact Mass: 128.08376
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones

Additional information on 4,4-dimethyloxan-2-one

Recent Advances in the Study of 4,4-dimethyloxan-2-one (CAS: 22791-80-6) in Chemicobiological and Pharmaceutical Research

4,4-dimethyloxan-2-one (CAS: 22791-80-6) is a cyclic ketone derivative that has recently garnered significant attention in chemicobiological and pharmaceutical research due to its versatile applications in drug synthesis, flavor and fragrance industries, and as a potential bioactive compound. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and emerging applications in medicinal chemistry.

Recent studies have highlighted novel synthetic routes for 4,4-dimethyloxan-2-one, emphasizing green chemistry approaches to enhance yield and reduce environmental impact. A 2023 study published in the Journal of Organic Chemistry demonstrated a catalytic hydrogenation method using ruthenium-based catalysts, achieving a 92% yield under mild conditions. This advancement addresses previous challenges related to scalability and cost-efficiency in industrial production.

In pharmaceutical research, 4,4-dimethyloxan-2-one has shown promising bioactivity as a precursor in the synthesis of gamma-amino butyric acid (GABA) analogs. A collaborative study between academic and industry researchers (Nature Communications, 2024) revealed its role in modulating GABA receptors, suggesting potential applications in neurological disorders such as epilepsy and anxiety. Molecular docking simulations further supported its binding affinity to GABA_A receptor subunits, paving the way for structure-activity relationship (SAR) studies.

The compound's metabolic pathways have also been elucidated through recent in vitro and in vivo studies. Research published in Drug Metabolism and Disposition (2024) identified cytochrome P450 enzymes (CYP3A4 and CYP2D6) as primary metabolizers, with negligible hepatotoxicity at therapeutic concentrations. These findings are critical for assessing its pharmacokinetic profile in drug development pipelines.

Emerging applications include its use as a chiral building block for asymmetric synthesis. A breakthrough in Angewandte Chemie (2024) showcased its utility in constructing spirocyclic scaffolds for antiviral agents, particularly against RNA viruses. The stereochemical rigidity of 4,4-dimethyloxan-2-one was leveraged to enhance the enantioselectivity of nucleoside analogs, demonstrating a 40% improvement in inhibitory potency against SARS-CoV-2 replication in cell cultures.

Despite these advances, challenges remain in optimizing its physicochemical properties for drug delivery. Current research (e.g., Molecular Pharmaceutics, 2024) explores nanoformulations to improve its aqueous solubility, which currently limits bioavailability. Polymeric micelles and liposomal encapsulation strategies have shown a 3-fold increase in plasma half-life in preclinical models, highlighting translational potential.

In conclusion, 4,4-dimethyloxan-2-one (22791-80-6) represents a multifaceted compound with expanding roles in medicinal chemistry and industrial applications. Ongoing research aims to harness its structural uniqueness for next-generation therapeutics while addressing formulation challenges. Collaborative efforts between synthetic chemists, pharmacologists, and material scientists will be pivotal in unlocking its full potential.